1,3-Diphenyl-2-(norbornane-2-yl)-1,3-propanedione
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Description
1,3-Diphenyl-2-(norbornane-2-yl)-1,3-propanedione is an organic compound that features a unique combination of a diphenyl group and a norbornane moiety
Properties
Molecular Formula |
C22H22O2 |
|---|---|
Molecular Weight |
318.4 g/mol |
IUPAC Name |
2-(2-bicyclo[2.2.1]heptanyl)-1,3-diphenylpropane-1,3-dione |
InChI |
InChI=1S/C22H22O2/c23-21(16-7-3-1-4-8-16)20(19-14-15-11-12-18(19)13-15)22(24)17-9-5-2-6-10-17/h1-10,15,18-20H,11-14H2 |
InChI Key |
PVSUUICKWKHBIE-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2CC1CC2C(C(=O)C3=CC=CC=C3)C(=O)C4=CC=CC=C4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,3-Diphenyl-2-(norbornane-2-yl)-1,3-propanedione typically involves the following steps:
Aldol Condensation: The initial step may involve an aldol condensation reaction between benzaldehyde and a suitable ketone to form a diphenyl intermediate.
Cycloaddition Reaction: The intermediate can then undergo a Diels-Alder reaction with norbornene to introduce the norbornane moiety.
Purification: The final product is purified using techniques such as recrystallization or chromatography.
Industrial Production Methods
Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
1,3-Diphenyl-2-(norbornane-2-yl)-1,3-propanedione can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can participate in electrophilic or nucleophilic substitution reactions, depending on the functional groups present.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Sodium borohydride in methanol or ethanol.
Substitution: Halogenating agents like bromine or chlorine for electrophilic substitution.
Major Products Formed
Oxidation: Carboxylic acids or ketones.
Reduction: Alcohols or alkanes.
Substitution: Halogenated derivatives.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Potential use in the study of enzyme interactions and metabolic pathways.
Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.
Mechanism of Action
The mechanism of action of 1,3-Diphenyl-2-(norbornane-2-yl)-1,3-propanedione would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes or receptors, modulating their activity and affecting cellular pathways. Detailed studies would be required to elucidate the exact mechanisms involved.
Comparison with Similar Compounds
Similar Compounds
1,3-Diphenyl-1,3-propanedione: Lacks the norbornane moiety, which may affect its reactivity and applications.
2-(Norbornane-2-yl)-1,3-propanedione:
Uniqueness
1,3-Diphenyl-2-(norbornane-2-yl)-1,3-propanedione is unique due to the presence of both diphenyl and norbornane groups, which confer distinct chemical and physical properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
